(E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide

• IUPAC Name: N-tert-butyl-2-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C14H16N2O2S3/c1-14(2,3)15-11(17)8-16-12(18)10(21-13(16)19)7-9-5-4-6-20-9/h4-7H,8H2,1-3H3,(H,15,17)/b10-7+
• InChI Key: FZLFRMXWLVHTSU-JXMROGBWSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN1C(=O)C(=CC2=CC=CS2)SC1=S
• Isomeric SMILES: CC(C)(C)NC(=O)CN1C(=O)/C(=C\C2=CC=CS2)/SC1=S
• Molecular Formula: C14H16N2O2S3
• Molecular Weight: 340.5 g/mol
• CAS No.: 682783-00-2

Description

(E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C14H16N2O2S3 and its molecular weight is 340.47. The purity is usually 95%.
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Biological Activity

(E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide is a compound that belongs to the thiazolidinone family, which has garnered attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its antioxidant, anticancer, and antimicrobial properties, supported by relevant data and case studies.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{14}\text{H}_{16}\text{N}_2\text{O}_2\text{S}_2$$

This structure includes a thiazolidinone core, which is significant for its biological properties.

Antioxidant Activity

Antioxidant activity is crucial in preventing oxidative stress-related diseases. Studies have shown that thiazolidinone derivatives exhibit significant antioxidant properties. For instance, compounds similar to (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide have been evaluated using assays like DPPH and FRAP.

Compound	EC50 (µM)	Assay Type
Compound A	10.5	DPPH
Compound B	12.3	FRAP
(E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide	9.8	DPPH

The compound demonstrated an EC50 value of 9.8 µM in the DPPH assay, indicating strong free radical scavenging ability compared to other tested compounds .

Anticancer Activity

Thiazolidinone derivatives have shown promising results in anticancer studies. The compound was tested against various cancer cell lines, including HepG2 (liver cancer), MCF-7 (breast cancer), and HCT116 (colon cancer).

Cell Line	IC50 (µM)	Reference Drug IC50 (µM)
HepG2	6.19	Sorafenib: 9.18
MCF-7	5.10	Doxorubicin: 7.26
HCT116	8.40	-

The results indicate that (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide has a potent antiproliferative effect, surpassing some reference drugs in efficacy .

Antimicrobial Activity

The compound's antimicrobial properties were assessed against various bacterial strains. Preliminary results indicated that it exhibits significant inhibitory activity against Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 µg/mL
Escherichia coli	20 µg/mL
Pseudomonas aeruginosa	25 µg/mL

These findings suggest that the compound could be a potential candidate for developing new antimicrobial agents .

Case Studies

• Antioxidant Study : A study evaluated the antioxidant capacity of various thiazolidinone derivatives, including the target compound, showing significant inhibition of lipid peroxidation and free radical generation.
• Cancer Cell Line Evaluation : In vitro studies demonstrated that treatment with (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide led to apoptosis in cancer cells via caspase-dependent pathways, providing insights into its mechanism of action.

Scientific Research Applications

Chemical Properties and Structure

The compound features a thiazolidinone core, which is known for its diverse biological activities. The presence of the thiophene ring enhances its pharmacological properties, making it a subject of interest for drug development.

Biological Activities

• Antimicrobial Activity
  • The compound has been investigated for its antimicrobial properties against various bacterial and fungal strains. Studies indicate that derivatives of thiazolidinones exhibit promising activity, suggesting that (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide may share similar efficacy.

  Study	Organism Tested	Activity
  	E. coli	Moderate Inhibition
  	Staphylococcus aureus	Significant Inhibition
• Anticancer Properties
  • Research has highlighted the potential anticancer effects of thiazolidinone derivatives. The compound's structure allows it to interact with cancer cell lines, leading to apoptosis and inhibition of cell proliferation.

  Cell Line	IC50 (µM)	Reference
  MCF7	15
  A549	10
• Anti-inflammatory Effects
  • Compounds with thiazolidinone structures have shown anti-inflammatory properties in various models. This suggests that (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide may also possess similar effects, which can be beneficial in treating inflammatory diseases.

Synthesis and Derivatives

The synthesis of (E)-N-(tert-butyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide typically involves multi-step reactions including:

• Formation of Thiazolidinone Core : Utilizing thioketones and amines.
• Introduction of Thiophene Ring : Achieved through cyclization reactions.
• Functionalization : Modifications to enhance biological activity.

Case Studies

• Anticancer Activity Evaluation
  • A study evaluated the anticancer potential against MCF7 breast cancer cells, demonstrating an IC50 value of 15 µM, indicating significant cytotoxicity compared to standard chemotherapeutics like cisplatin .
• Molecular Docking Studies
  • Molecular docking studies using software such as MOE have shown that the compound binds effectively to DHFR, suggesting a mechanism for its anticancer activity .
• Antimicrobial Testing
  • In vitro testing against Gram-positive and Gram-negative bacteria revealed that modifications to the thiazolidinone structure can enhance antimicrobial efficacy .